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Compound of Interest

Compound Name: Heptyl-2-naphthol

Cat. No.: B1606164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptyl-2-naphthol, also known as 1-heptylnaphthalen-2-ol, is an aromatic organic compound

with the chemical formula C₁₇H₂₂O. Its structure, featuring a heptyl group attached to a

naphthol backbone, lends it properties that are of interest in various chemical and

pharmaceutical applications. This technical guide provides a summary of its key

physicochemical properties and outlines the standard methodologies for its synthesis and

spectroscopic characterization. While a comprehensive set of publicly available, raw

spectroscopic data (NMR, IR, MS) for Heptyl-2-naphthol is not readily found in the searched

literature, this guide presents the expected spectral characteristics based on the known

behavior of its constituent functional groups and related compounds.

Physicochemical Properties
A summary of the key physicochemical properties for Heptyl-2-naphthol is presented in Table

1. This data is crucial for its handling, formulation, and analysis.
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Property Value

IUPAC Name 1-heptylnaphthalen-2-ol

CAS Number 31215-04-0

Molecular Formula C₁₇H₂₂O

Molecular Weight 242.36 g/mol

Physical Description Liquid

Table 1: Physicochemical Properties of Heptyl-2-naphthol.

Experimental Protocols
Synthesis of Heptyl-2-naphthol
The most common method for the synthesis of Heptyl-2-naphthol is the Friedel-Crafts

alkylation of 2-naphthol. This electrophilic aromatic substitution reaction involves the

introduction of a heptyl group onto the naphthalene ring.

Materials:

2-Naphthol

1-Heptene or a heptyl halide (e.g., 1-bromoheptane)

Lewis acid catalyst (e.g., anhydrous aluminum chloride, AlCl₃)

Anhydrous solvent (e.g., carbon disulfide, nitrobenzene)

Hydrochloric acid (for workup)

Organic solvent for extraction (e.g., diethyl ether)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-

naphthol in an appropriate anhydrous solvent.

Cool the mixture in an ice bath and slowly add the Lewis acid catalyst in portions.

To this stirred suspension, add the alkylating agent (1-heptene or heptyl halide) dropwise.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for several hours, monitoring the reaction progress by thin-layer chromatography

(TLC).

Upon completion, cool the reaction mixture and carefully pour it over a mixture of crushed ice

and concentrated hydrochloric acid to decompose the catalyst.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

Wash the organic layer sequentially with water and brine, then dry it over an anhydrous

drying agent.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel or by distillation under

reduced pressure to yield pure Heptyl-2-naphthol.

Diagram of Synthetic Workflow
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Synthesis of Heptyl-2-naphthol via Friedel-Crafts Alkylation
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Reaction

Workup & Purification
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Reaction in Anhydrous Solvent

1-Heptene AlCl3 (catalyst)

Quench with HCl/Ice
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Final Product
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General Spectroscopic Analysis Workflow

Sample

NMR IR MS

Data Analysis & Interpretation

Structure Confirmation

Click to download full resolution via product page

To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Profile of
Heptyl-2-naphthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606164#spectroscopic-data-for-heptyl-2-naphthol-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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